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Compound of Interest

Compound Name: Fmoc-Arg-OH

Cat. No.: B557077

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling precautions for Na-(9-
Fluorenylmethoxycarbonyl)-L-arginine (Fmoc-Arg-OH). The information is compiled to ensure
safe laboratory practices for professionals involved in peptide synthesis and other research
applications. While generally not classified as a hazardous substance, adherence to good
laboratory practice is essential due to the potential for irritation and the lack of comprehensive
toxicological data.[1][2]

Chemical and Physical Properties

Fmoc-Arg-OH is a white solid commonly used in solid-phase peptide synthesis.[1][3]
Understanding its physical properties is the first step in safe handling.
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Property Value Source
CAS Number 91000-69-0 [1][4]
Molecular Formula C21H24N40Oa4 [11[2][5]
Molecular Weight 396.44 g/mol [1][5][6]
Appearance White solid [1]
Melting Point 145-150 °C [3]

N Slightly soluble in water.
Solubility _ [1][6]
Soluble in DMSO.

Storage Temperature 2-8°C [2][4]

Hazard Identification and Toxicology

While official classifications under GHS (Globally Harmonized System) may vary or be absent,
the primary hazards are related to potential irritation.[2] The toxicological properties of this
substance have not been fully investigated.[1]
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Hazard

Description

Citations

Acute Oral Toxicity

Harmful if swallowed in some
classifications. May cause

irritation of the digestive tract.

[1]5]

Skin Contact

May cause skin irritation.

[1]5]

Eye Contact

May cause eye irritation.

[1]

Inhalation

May cause respiratory tract

irritation.

[1]

Chronic Effects

No data available. Not known
to aggravate medical
conditions with repeated

exposure.

[7]

Carcinogenic/Mutagenic
Effects

No data available.

[7]

Quantitative Toxicity Data:

Metric

Value

LD50/LC50

No data available

Safe Handling and Storage Protocols

Adherence to proper handling and storage protocols is critical to minimize exposure and

maintain the integrity of the compound.

Engineering Controls

Use with adequate ventilation.[1] Process enclosures or local exhaust ventilation should be

used to keep airborne levels below recommended exposure limits, especially if operations

generate dust.[7]

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is the primary defense against exposure.

Protection Type Specification Citations

Wear appropriate protective
) eyeglasses or chemical safety
Eye/Face Protection ] ) [11[2]
goggles (compliant with OSHA

29 CFR 1910.133 or EN 166).

Wear appropriate protective
i ] gloves (e.g., nitrile) and
Skin Protection _ _ [11[2]
clothing to prevent skin

exposure.

A dust mask or a respirator
program compliant with OSHA
_ _ 29 CFR 1910.134 and ANSI
Respiratory Protection [11[7]
Z88.2 or European Standard
EN 149 may be required if dust

is generated.

Hygiene and Handling Practices

e Wash hands thoroughly after handling and before eating, smoking, or using the lavatory.[1]

[7]
¢ Avoid contact with eyes, skin, and clothing.[1]
e Avoid ingestion and inhalation.[1]
e Avoid dust formation.[2]

» Keep away from heat and sources of ignition.[7]

Storage Conditions

» Store in a tightly closed container.[1]
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o Keep in a cool, dry, well-ventilated area away from incompatible substances like strong

oxidizing agents.[1][7]

o Recommended storage temperature is 2-8°C (refrigerator).[1][2][4]

Emergency and First-Aid Procedures

Immediate and appropriate first-aid measures are crucial in the event of an accidental

exposure.

Exposure Route

First-Aid Protocol

Citations

Inhalation

Move the person to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration. Seek

medical aid.

[1](2]

Skin Contact

Immediately wash off with
soap and plenty of water for at
least 15 minutes while
removing contaminated
clothing. Seek medical aid if

irritation develops.

[1](8]

Eye Contact

Flush eyes with plenty of water
for at least 15 minutes,
occasionally lifting the upper
and lower eyelids. Remove
contact lenses if present and

easy to do. Seek medical aid.

[1]

Do NOT induce vomiting. If the
person is conscious and alert,

rinse their mouth and have

Ingestion them drink 2-4 cupfuls of [11[2]
water. Never give anything by
mouth to an unconscious
person. Seek medical aid.
© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://m.chemicalbook.com/ProductMSDSDetailCB2765712_EN.htm
https://www.peptide.com/custdocs/MSDS%20AFR205%20Fmoc-D-Arg(Pbf).pdf
https://m.chemicalbook.com/ProductMSDSDetailCB2765712_EN.htm
https://www.cdhfinechemical.com/images/product/msds/132_436890469_FMOC-L-ARGININE-CASNO-91000-69-0-MSDS.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/47589
https://m.chemicalbook.com/ProductMSDSDetailCB2765712_EN.htm
https://www.cdhfinechemical.com/images/product/msds/132_436890469_FMOC-L-ARGININE-CASNO-91000-69-0-MSDS.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB2765712_EN.htm
https://severnbiotech.com/wp-content/uploads/2021/04/60-1127-25_Fmoc-Argpbf-OH-98-5percent_sds.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB2765712_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB2765712_EN.htm
https://www.cdhfinechemical.com/images/product/msds/132_436890469_FMOC-L-ARGININE-CASNO-91000-69-0-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Fire and Spill Management
Firefighting Measures

» Flammability: Not expected to be a significant fire hazard. No flash point data is available.[9]

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[1][2][9]

e Hazardous Decomposition Products: During a fire, irritating and toxic gases may be
generated, including oxides of carbon (CO, CO2) and nitrogen (NOX).[1][7][9]

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[1][9]

Accidental Release Measures (Spill Cleanup)

» Personal Precautions: Ensure adequate ventilation. Avoid breathing dust. Wear the
appropriate personal protective equipment as outlined in Section 3.2.[2]

o Cleanup Procedure: For small spills, sweep up the material and place it into a suitable,
closed container for disposal. Avoid generating dust.[1][2][7] Do not let the product enter
drains.[2]

» Disposal: Dispose of waste in accordance with federal, state, and local environmental control
regulations.[7]

Visual Workflow Guides

The following diagrams illustrate key safety and handling workflows for Fmoc-Arg-OH.
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Caption: Hazard, PPE, and First-Aid Response Workflow.
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Caption: Standard Laboratory Workflow for Handling Fmoc-Arg-OH.
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Caption: Workflow for Small-Scale Spill Cleanup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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